Cas no 88511-88-0 (Ethanone, 2-hydroxy-1-(2-thienyl)-)

Ethanone, 2-hydroxy-1-(2-thienyl)-, is a heterocyclic ketone derivative featuring a hydroxyl group adjacent to the carbonyl functionality and a thienyl substituent. This compound is of interest in organic synthesis due to its reactive α-hydroxy ketone moiety, which can participate in condensation, reduction, and nucleophilic addition reactions. The presence of the thienyl ring enhances its utility in the preparation of pharmaceuticals, agrochemicals, and functional materials. Its structural features make it a versatile intermediate for constructing complex heterocyclic frameworks. The compound is typically handled under controlled conditions due to its sensitivity to oxidation and moisture. Proper storage and handling are essential to maintain stability.

Ethanone, 2-hydroxy-1-(2-thienyl)- structure

88511-88-0 structure

Product Name:Ethanone, 2-hydroxy-1-(2-thienyl)-

CAS No:88511-88-0

MF:C₆H₆O₂S

MW:142.175640583038

MDL:MFCD16165846

CID:630222

PubChem ID:15584261

Update Time:2025-05-24

Ethanone, 2-hydroxy-1-(2-thienyl)- Chemical and Physical Properties

Names and Identifiers

- Ethanone, 2-hydroxy-1-(2-thienyl)-
- 2-hydroxy-1-(thiophen-2-yl)ethanone
- 2-hydroxy-1-thiophen-2-ylethanone
- DTXSID40574957
- MFCD16165846
- A916004
- AKOS011306085
- FT-0724103
- 2-Hydroxy-1-(2-thienyl)ethanone
- 88511-88-0
- SCHEMBL23855456
- AC7083
- CS-0458469
- 2-Hydroxy-1-(thiophen-2-yl)ethan-1-one
- SY131036
- MDL： MFCD16165846
- Inchi： 1S/C6H6O2S/c7-4-5(8)6-2-1-3-9-6/h1-3,7H,4H2
- InChI Key： RWYQCSIKKZSICV-UHFFFAOYSA-N
- SMILES： S1C=CC=C1C(CO)=O

Computed Properties

Exact Mass: 142.00885060g/mol
Monoisotopic Mass: 142.00885060g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 9
Rotatable Bond Count: 2
Complexity: 114
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.6
Topological Polar Surface Area: 65.5Å²

Ethanone, 2-hydroxy-1-(2-thienyl)- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
eNovation Chemicals LLC	D777577-1g	2-Hydroxy-1-(2-thienyl)ethanone	88511-88-0	95%	1g	$715	2024-07-20
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1529136-1g	2-Hydroxy-1-(thiophen-2-yl)ethan-1-one	88511-88-0	98%	1g	￥4680.00	2024-04-27
eNovation Chemicals LLC	D777577-1g	2-Hydroxy-1-(2-thienyl)ethanone	88511-88-0	95%	1g	$715	2025-02-20
eNovation Chemicals LLC	D777577-1g	2-Hydroxy-1-(2-thienyl)ethanone	88511-88-0	95%	1g	$715	2025-02-19
SHANG HAI SHAO YUAN SHI JI Co., Ltd.	SY131036-1g	2-Hydroxy-1-(2-thienyl)ethanone	88511-88-0	≥95%	1g	¥5500.00	2025-04-12
Ambeed	A442109-250mg	2-Hydroxy-1-(thiophen-2-yl)ethanone	88511-88-0	97%	250mg	$424.0	2025-04-16
Ambeed	A442109-1g	2-Hydroxy-1-(thiophen-2-yl)ethanone	88511-88-0	97%	1g	$1060.0	2025-04-16
Ambeed	A442109-5g	2-Hydroxy-1-(thiophen-2-yl)ethanone	88511-88-0	97%	5g	$3180.0	2025-04-16

Ethanone, 2-hydroxy-1-(2-thienyl)- Related Literature

1. An amphoteric reactivity of a mixed-valent bis(μ-oxo)dimanganese(iii,iv) complex acting as an electrophile and a nucleophile†

Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
2. An artificial photosynthetic system for photoaccumulation of two electrons on a fused dipyridophenazine (dppz)–pyridoquinolinone ligand†

Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
3. An astrophysically-relevant mechanism for amino acid enantiomer enrichment

Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
4. Acentric and chiral heterometallic inorganic–organic hybrid frameworks mediated by alkali or alkaline earth ions: synthesis and NLO properties

Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
5. An atomic scale study of defects in Co2FeAl

Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886

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Additional information on Ethanone, 2-hydroxy-1-(2-thienyl)-

Comprehensive Overview of Ethanone, 2-hydroxy-1-(2-thienyl)- (CAS No. 88511-88-0): Properties, Applications, and Industry Insights

Ethanone, 2-hydroxy-1-(2-thienyl)- (CAS No. 88511-88-0) is a specialized organic compound featuring a thienyl group and a hydroxyketone moiety. This unique structure grants it versatile applications in pharmaceuticals, agrochemicals, and material science. With the rising demand for heterocyclic compounds in drug discovery, this molecule has garnered significant attention for its potential as a building block in synthetic chemistry. Researchers and manufacturers alike are exploring its role in green chemistry and sustainable synthesis, aligning with global trends toward eco-friendly production methods.

The compound’s molecular formula and structural features make it a candidate for catalysis and ligand design. Recent studies highlight its utility in metal-organic frameworks (MOFs) and polymer modification, addressing key challenges in energy storage and biodegradable materials. As industries prioritize circular economy principles, Ethanone, 2-hydroxy-1-(2-thienyl)- is being evaluated for its recyclability and low environmental impact.

In the pharmaceutical sector, this compound’s bioactive potential is under scrutiny. Its thiophene ring is known to enhance drug bioavailability, making it valuable for API intermediates. Questions like "How does 2-hydroxy-1-(2-thienyl) ethanone interact with enzymes?" or "What are its derivatives in anticancer research?" reflect growing interest in its mechanistic pathways. Analytical techniques such as HPLC and NMR spectroscopy are routinely employed to characterize its purity and stability.

From an industrial perspective, CAS No. 88511-88-0 is often discussed alongside cost-effective synthesis routes and scalability. Innovations in continuous flow chemistry have reduced production waste, while machine learning models optimize reaction conditions. These advancements address frequent queries like "How to improve yield in 2-thienyl hydroxyketone synthesis?"—a testament to its commercial relevance.

Regulatory compliance remains critical. While not classified as hazardous, proper storage conditions (e.g., inert atmospheres) and handling protocols are emphasized to maintain integrity. The compound’s safety data sheets (SDS) provide detailed guidance, ensuring adherence to REACH and FDA guidelines.

Looking ahead, Ethanone, 2-hydroxy-1-(2-thienyl)- is poised to play a pivotal role in smart materials and personalized medicine. Its integration with nanotechnology and 3D printing exemplifies cross-disciplinary innovation. As researchers decode its full potential, this compound will continue to bridge gaps between academia and industry, answering pressing questions in modern chemistry.